Cas no 10185-45-2 (2-(3-nitrocarbazol-9-yl)ethanol)

2-(3-nitrocarbazol-9-yl)ethanol structure
10185-45-2 structure
Product Name:2-(3-nitrocarbazol-9-yl)ethanol
CAS No:10185-45-2
MF:C14H12N2O3
MW:256.256683349609
CID:1131301
PubChem ID:1918739
Update Time:2025-04-20

2-(3-nitrocarbazol-9-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(3-nitrocarbazol-9-yl)ethanol
    • 2-(3-nitro-9H-carbazol-9-yl)ethanol
    • ZINC02298991
    • AC1LZCGL
    • SureCN1128303
    • Oprea1_629192
    • MLS001029694
    • STOCK2S-15525
    • CTK0G7953
    • MolPort-000-823-087
    • 2-(3-nitro-9H-carbazol-9-yl)ethanol; ZINC02298991; AC1LZCGL; SureCN1128303; Oprea1_629192; MLS001029694; STOCK2S-15525; CTK0G7953; MolPort-000-823-087;
    • SMR000427062
    • SCHEMBL1128303
    • 9H-Carbazole-9-ethanol, 3-nitro-
    • 2-(3-NITRO-9H-CARBAZOL-9-YL)ETHAN-1-OL
    • AKOS003654102
    • 10185-45-2
    • DTXSID50365616
    • 2-(3-nitro-9-carbazolyl)ethanol
    • BDBM45727
    • cid_1918739
    • CHEMBL1426864
    • 3-nitro-9-(hydroxyethyl)carbazole
    • 2-(3-Nitro-carbazol-9-yl)-ethanol
    • HMS2809F19
    • STL329157
    • Inchi: 1S/C14H12N2O3/c17-8-7-15-13-4-2-1-3-11(13)12-9-10(16(18)19)5-6-14(12)15/h1-6,9,17H,7-8H2
    • InChI Key: FRRVCIIYVGIPQJ-UHFFFAOYSA-N
    • SMILES: OCCN1C2C=CC=CC=2C2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 256.08486
  • Monoisotopic Mass: 256.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 71Ų

Experimental Properties

  • PSA: 68.3
  • LogP: 3.21820
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